2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole

• IUPAC Name: 2-(1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole
• InChI: InChI=1S/C10H8N4S/c1-2-4-9-8(3-1)13-10(15-9)5-14-6-11-12-7-14/h1-4,6-7H,5H2
• InChI Key: PUGFYIRPCQRNMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CN3C=NN=C3
• Molecular Formula: C10H8N4S
• Molecular Weight: 216.26 g/mol

Description

2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole is not yet fully understood. However, studies have shown that it inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also appears to inhibit angiogenesis, which is the process by which tumors develop a blood supply.
Biochemical and Physiological Effects:
In addition to its potential anticancer activity, 2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole has been studied for its effects on various biochemical and physiological processes. Studies have shown that it has antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases. It has also been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole in lab experiments is its high potency and selectivity against cancer cells. This makes it a promising candidate for the development of new anticancer drugs. However, its solubility in water is limited, which may pose challenges in certain experiments. Additionally, its potential toxicity and side effects must be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several potential future directions for research on 2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole. One area of interest is the development of new anticancer drugs based on this compound. Researchers may also investigate its potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzothiazole has been extensively studied for its potential applications in various scientific research fields. One of the primary applications is in the field of medicinal chemistry, where it has been studied for its potential as an anticancer agent. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.